9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene

• IUPAC Name: 9,11,13-trimethyl-6,15-dioxadispiro[4.2.58.25]pentadec-11-ene
• InChI: InChI=1S/C16H26O2/c1-12-8-13(2)15(14(3)9-12)10-17-16(18-11-15)6-4-5-7-16/h8,13-14H,4-7,9-11H2,1-3H3
• InChI Key: CVRCHHRUSASDOO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=CC(C12COC3(CCCC3)OC2)C)C
• Molecular Formula: C16H26O2
• Molecular Weight: 250.38 g/mol

Description

9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene is a chemical compound with a unique structure. It has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene is not fully understood. However, it has been suggested that it may inhibit the activity of enzymes involved in cell division, leading to its anticancer effects. It may also disrupt the cell membrane of fungi and bacteria, leading to its antifungal and antibacterial activities.
Biochemical and Physiological Effects:
Studies have shown that 9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have antifungal and antibacterial activities. However, its effects on normal cells and tissues are not well studied.

Advantages and Limitations for Lab Experiments

One advantage of using 9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene in lab experiments is its unique structure, which may allow for the development of new drugs with improved efficacy and fewer side effects. However, its synthesis is complex and time-consuming, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene. One direction is the development of new drugs based on its structure for the treatment of cancer, fungal and bacterial infections. Another direction is the study of its potential use as a chiral auxiliary in organic synthesis. Further studies are also needed to understand its effects on normal cells and tissues, as well as its mechanism of action.

Synthesis Methods

The synthesis of 9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene involves several steps. The first step is the conversion of 2,4,6-trimethylphenol to 2,4,6-trimethylphenylacetic acid. This is followed by the conversion of the acid to the corresponding acid chloride. The acid chloride is then reacted with 1,3-dioxolan-2-one to yield the final product.

Scientific Research Applications

9,11,13-trimethyl-6,15-dioxadispiro[4.2.5.2]pentadec-10-ene has been studied for its potential applications in various fields. It has been found to have anticancer properties, as well as antifungal and antibacterial activities. It has also been studied for its potential use as a chiral auxiliary in organic synthesis.